5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid

• IUPAC Name: 5-(cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid
• InChI: InChI=1S/C15H19NO4S/c1-11-7-8-13(9-14(11)15(17)18)21(19,20)16-10-12-5-3-2-4-6-12/h2-3,7-9,12,16H,4-6,10H2,1H3,(H,17,18)
• InChI Key: HRVZUXWLHARMRU-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)NCC2CCC=CC2)C(=O)O
• Molecular Formula: C15H19NO4S
• Molecular Weight: 309.4 g/mol

Description

5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid, also known as CBX-2091, is a novel compound that has shown promising results in scientific research. It belongs to the class of sulfonamides and has been found to exhibit potent anti-inflammatory and analgesic effects.

Mechanism of Action

The exact mechanism of action of 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid is not fully understood, but it is believed to involve the inhibition of the enzyme carbonic anhydrase IX (CA IX). CA IX is overexpressed in various types of cancer and is involved in tumor growth and metastasis. 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid has been shown to inhibit the activity of CA IX, leading to a decrease in tumor cell proliferation and migration.
Biochemical and Physiological Effects:
5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid has been found to have several biochemical and physiological effects. It can reduce the production of reactive oxygen species and nitric oxide, which are involved in oxidative stress and inflammation. It can also inhibit the activation of nuclear factor kappa B (NF-κB), a transcription factor that regulates the expression of pro-inflammatory genes. In addition, 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid has been shown to reduce the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of inflammatory prostaglandins.

Advantages and Limitations for Lab Experiments

5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid has several advantages for lab experiments. It is a stable compound that can be easily synthesized and purified. It has a high degree of purity and can be analyzed using various analytical techniques. However, 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid has some limitations as well. It has low solubility in water, which can make it difficult to administer in vivo. It also has a short half-life, which can limit its efficacy in some experimental settings.

Future Directions

There are several future directions for the research on 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid. One area of interest is the development of more effective formulations and delivery methods for the compound. Another area of research is the investigation of the potential use of 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid in the treatment of cancer. It has also been suggested that 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid may have neuroprotective effects and could be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Further studies are needed to explore these potential applications of 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid.
Conclusion:
5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid is a novel compound that has shown promising results in scientific research. It has potent anti-inflammatory and analgesic effects and has been found to inhibit the activity of carbonic anhydrase IX, leading to a decrease in tumor cell proliferation and migration. Although 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid has some limitations, it has several advantages for lab experiments and has the potential to be used in the treatment of various diseases. Further research is needed to fully understand the mechanism of action and potential applications of 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid.

Synthesis Methods

The synthesis of 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid involves a multi-step process that includes the reaction of 2-methylbenzoic acid with cyclohex-3-en-1-ylmethanol, followed by sulfonation with chlorosulfonic acid and subsequent reaction with ammonia. The final product is obtained after purification through recrystallization. The purity of the compound is confirmed using various analytical techniques such as high-performance liquid chromatography and nuclear magnetic resonance spectroscopy.

Scientific Research Applications

5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid has been extensively studied for its anti-inflammatory and analgesic properties. It has been found to inhibit the production of pro-inflammatory cytokines such as interleukin-1β and tumor necrosis factor-α, which are involved in the pathogenesis of various inflammatory diseases. In preclinical studies, 5-(Cyclohex-3-en-1-ylmethylsulfamoyl)-2-methylbenzoic acid has shown efficacy in reducing pain and inflammation in animal models of rheumatoid arthritis, osteoarthritis, and neuropathic pain.